Cas no 93012-30-7 (Biphenyl-2,2'-diacetonitrile)

• Product Name: Biphenyl-2,2'-diacetonitrile
• CAS No: 93012-30-7
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00033271
• CID: 815903
• PubChem ID: 419552
• Update Time: 2025-04-19

Biphenyl-2,2'-diacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Biphenyldiacetic acid
• BIPHENYL-2,2'-DIACETONITRILE
• 2,2'-biphenyldiessigsaeure
• biphenyl-2,2'-diyldi-acetic acid
• Biphenyl-2,2'-diyldi-essigsaeure
• Phosphorothioic acid,O,O-dimethyl ester,O-ester with 3-chloro-4-hydroxybenzonitrile
• 2,2'-Biphenyldiacetic acid
• 2-[2-[2-(carboxymethyl)phenyl]phenyl]acetic acid
• AKOS024337243
• DTXSID30918780
• 2-[2'-(carboxymethyl)-[1,1'-biphenyl]-2-yl]acetic acid
• 93012-30-7
• A844423
• NSC116230
• NSC-116230
• SCHEMBL7827157
• Biphenyl-2,2'-diacetonitrile

• MDL： MFCD00033271
• Inchi： 1S/C16H14O4/c17-15(18)9-11-5-1-3-7-13(11)14-8-4-2-6-12(14)10-16(19)20/h1-8H,9-10H2,(H,17,18)(H,19,20)
• InChI Key： IXBKIGKDLZRRAL-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1C1C=CC=CC=1CC(=O)O)=O

Computed Properties

• Exact Mass: 232.10000
• Monoisotopic Mass: 232.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.121g/cm3
• Melting Point: 78-79°C
• Boiling Point: 468.1ºC at 760mmHg
• Flash Point: 231.7ºC
• Refractive Index: 1.614
• PSA: 47.58000
• LogP: 3.48576

Biphenyl-2,2'-diacetonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives